Cas no 2172040-01-4 (9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172040-01-4
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5567092
• PubChem ID: 165597022
• Update Time: 2025-10-24

9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• EN300-1642900
• 2172040-01-4
• 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro[3.5]nonane
• 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro3.5nonane

• Inchi： 1S/C15H21NO/c1-11-8-12(2)10-13(9-11)14-15(4-3-5-15)17-7-6-16-14/h8-10,14,16H,3-7H2,1-2H3
• InChI Key： GIZAXCGMLLNSJA-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C)C=C(C)C=2)C21CCC2

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro3.5nonane

Recent Advances in the Study of 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro[3.5]nonane (CAS: 2172040-01-4)

The compound 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro[3.5]nonane (CAS: 2172040-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key findings in recent literature highlights the compound's role as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro[3.5]nonane exhibits affinity for specific neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as anxiety and depression. Researchers have employed advanced computational modeling and high-throughput screening to identify its binding mechanisms and optimize its pharmacokinetic profile.

In addition to its CNS applications, this compound has also been investigated for its anti-inflammatory and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro[3.5]nonane exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting potential utility in treating chronic inflammatory conditions. Furthermore, its spirocyclic core has been leveraged to design novel antimicrobial agents with enhanced stability and bioavailability.

The synthetic routes to 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro[3.5]nonane have also been a focal point of recent research. Innovations in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. Recent patents filed by leading pharmaceutical companies underscore the commercial interest in scalable and cost-effective synthesis methods for this compound.

Despite these advancements, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing preclinical studies aim to address these gaps, with particular emphasis on toxicology and metabolic stability. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 9-(3,5-dimethylphenyl)-5-oxa-8-azaspiro[3.5]nonane represents a versatile and promising scaffold in medicinal chemistry. Its diverse pharmacological activities and synthetic tractability position it as a valuable candidate for further drug discovery efforts. Future research will likely explore its potential in combination therapies and targeted delivery systems, paving the way for innovative treatments in the chemical biology and pharmaceutical sectors.